Cas no 62668-40-0 (2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro-)

62668-40-0 structure
Product name:2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro-
2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro-
- 5-(butoxymethyl)-3-ethyloxolan-2-one
- 5-(Butoxymethyl)-3-ethyloxolan-2-one (non-preferred name)
- DTXSID30489682
- 62668-40-0
-
- Inchi: InChI=1S/C11H20O3/c1-3-5-6-13-8-10-7-9(4-2)11(12)14-10/h9-10H,3-8H2,1-2H3
- InChI Key: PODQFOLUHRVFRG-UHFFFAOYSA-N
- SMILES: CCCCOCC1CC(C(=O)O1)CC
Computed Properties
- Exact Mass: 200.1413
- Monoisotopic Mass: 200.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro- Related Literature
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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P. Schouwink,M. B. Ley,T. R. Jensen,L'. Smrčok,R. Černý Dalton Trans., 2014,43, 7726-7733
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